Cas no 2171292-07-0 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171292-07-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5770937
• PubChem ID: 165545028
• Update Time: 2025-08-03

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• 2171292-07-0
• EN300-1519747
• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-16(13-14-23(28)27-22(4-2)24(29)30)26-25(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m1/s1
• InChI Key： HZLNFSZOFKSIQQ-VXNXSFHZSA-N
• SMILES： O(C(NC(CC)CCC(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Comprehensive Overview of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171292-07-0)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171292-07-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound is particularly valued for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their critical applications in drug discovery, proteomics, and biomaterials engineering.

The molecular structure of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid features a chiral center at the 2-position, ensuring enantiomeric purity, which is essential for stereoselective synthesis. This attribute aligns with the growing demand for chiral building blocks in the development of therapeutic peptides and biologics. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such compounds, as they enable precise molecular modifications and structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 2171292-07-0 is often discussed for its compatibility with environmentally friendly solvents and catalytic methods. Laboratories focusing on reducing synthetic waste frequently explore this compound’s potential in microwave-assisted peptide synthesis or flow chemistry setups. These methodologies not only improve reaction efficiency but also address the cost-effectiveness concerns raised by industrial users.

Another hot topic linked to this compound is its application in click chemistry and bioorthogonal reactions. The Fmoc group can be selectively deprotected under mild conditions, making it suitable for multi-step conjugations in antibody-drug conjugates (ADCs) or fluorescent labeling. This versatility has led to a surge in searches for Fmoc-amino acid suppliers and custom peptide services, particularly among academic and biotech researchers.

From a regulatory perspective, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is classified as a non-hazardous material under standard handling conditions, which simplifies its procurement and storage. However, users often inquire about stability data and storage recommendations, emphasizing the need for detailed technical documentation. Suppliers catering to these queries gain a competitive edge in markets like peptide therapeutics and diagnostic reagents.

In summary, CAS No. 2171292-07-0 represents a pivotal tool in modern chemical biology and pharmaceutical research. Its integration into automated synthesis platforms and alignment with cutting-edge drug development trends underscore its enduring relevance. For those seeking high-purity Fmoc derivatives or tailored peptide solutions, this compound offers a robust foundation for innovation.